2,5-dichloro-N-((5-thioxo-4-(m-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[[4-(3-methylphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H14Cl2N4OS/c1-10-3-2-4-12(7-10)23-15(21-22-17(23)25)9-20-16(24)13-8-11(18)5-6-14(13)19/h2-8H,9H2,1H3,(H,20,24)(H,22,25)
• InChI Key: TZWKSSXDKDKFTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NNC2=S)CNC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H14Cl2N4OS
• Molecular Weight: 393.3 g/mol
• CAS No.: 391887-03-9

Description

2,5-dichloro-N-((5-thioxo-4-(m-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H14Cl2N4OS and its molecular weight is 393.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research in the field of chemical synthesis has led to the development of various compounds with structural similarities to the queried chemical. For instance, studies on the synthesis of ordered polyamides through direct polycondensation highlight the methodology for creating complex polymers with potential applications in materials science (Ueda & Sugiyama, 1994). Another relevant study involves the convenient preparation of 3,5-disubstituted 1,2,4-thiadiazoles, indicating a method for synthesizing heterocyclic compounds that could serve as intermediates in developing pharmaceuticals or materials (Takikawa et al., 1985).

Potential Applications

While the direct applications of "2,5-dichloro-N-((5-thioxo-4-(m-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide" are not detailed in the available literature, the synthesis and structural characterization of related compounds suggest a broad range of potential uses. For example, compounds synthesized from benzodifuran derivatives have shown anti-inflammatory and analgesic properties, hinting at the therapeutic potential of structurally related chemicals (Abu‐Hashem et al., 2020). Additionally, the synthesis of novel heterocycles, such as those derived from visnaginone and khellinone, further underscores the chemical diversity and application breadth of compounds with similar frameworks (Kariuki et al., 2022).